Cas no 1804718-47-5 (4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine
• CAS No: 1804718-47-5
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4851025
• Update Time: 2025-11-01

4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-2-3-1-4(6(9)10)13-7(12)5(3)11/h1,6H,2H2
• InChI Key： GYIYMZIYHVZOQE-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CCl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine

Comprehensive Overview of 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1804718-47-5)

4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1804718-47-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a chloromethyl group at the 4-position, a difluoromethyl group at the 6-position, and two iodine atoms at the 2- and 3-positions. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 1804718-47-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for "4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine synthesis" or "CAS 1804718-47-5 applications" to explore its potential uses. Its structural complexity and halogen-rich composition make it a valuable building block for designing molecules with enhanced bioactivity and selectivity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel pharmaceuticals. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry because it can mimic metabolic intermediates or act as a bioisostere for other functional groups. This has led to increased interest in compounds like 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine, which can serve as precursors for kinase inhibitors or antiviral agents.

From an agrochemical perspective, the combination of chloromethyl and diiodo substituents in this compound offers unique reactivity patterns. These features are exploited in the synthesis of crop protection agents, where halogenated pyridines are known to enhance pesticidal activity. Searches for "halogenated pyridine intermediates" or "difluoromethyl pyridine uses" often highlight its relevance in this field.

The compound's physicochemical properties, such as solubility and stability, are critical for its applications. Researchers frequently investigate "4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine solubility" or "CAS 1804718-47-5 stability" to optimize reaction conditions. Its molecular weight and halogen content also make it a candidate for X-ray crystallography studies, aiding in the structural elucidation of complex molecules.

In the context of green chemistry, the synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine poses challenges due to its multiple halogen atoms. Innovations in catalytic halogenation and sustainable fluorination methods are often explored to improve its production efficiency. This aligns with the growing trend of "eco-friendly chemical synthesis" and "green intermediates" in the industry.

Safety and handling of 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine are also frequently discussed topics. While not classified as a hazardous material, proper storage conditions (e.g., protection from light and moisture) are essential to maintain its integrity. Queries like "CAS 1804718-47-5 handling precautions" reflect user concerns about best practices in laboratory settings.

In summary, 4-(Chloromethyl)-6-(difluoromethyl)-2,3-diiodopyridine (CAS No. 1804718-47-5) is a multifaceted compound with broad applications in drug development and agrochemicals. Its unique structure and reactivity continue to inspire research into new synthetic methodologies and functional materials, making it a subject of ongoing scientific interest.